![molecular formula C13H14BrNOS B7574812 4-[(4-Bromophenoxy)methyl]-2-propan-2-yl-1,3-thiazole](/img/structure/B7574812.png)
4-[(4-Bromophenoxy)methyl]-2-propan-2-yl-1,3-thiazole
Overview
Description
4-[(4-Bromophenoxy)methyl]-2-propan-2-yl-1,3-thiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-[(4-Bromophenoxy)methyl]-2-propan-2-yl-1,3-thiazole is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or proteins in the body.
Biochemical and Physiological Effects:
Studies have shown that the compound has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(4-Bromophenoxy)methyl]-2-propan-2-yl-1,3-thiazole in lab experiments is its relatively low cost and easy availability. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 4-[(4-Bromophenoxy)methyl]-2-propan-2-yl-1,3-thiazole. One direction is to further investigate its anti-cancer properties and potential use as a chemotherapy agent. Another direction is to explore its potential as a pesticide or herbicide in agriculture. Additionally, more research is needed to fully understand its mechanism of action and to identify any potential side effects or toxicity.
Synthesis Methods
The synthesis of 4-[(4-Bromophenoxy)methyl]-2-propan-2-yl-1,3-thiazole involves the reaction of 4-bromophenol with 2-bromo-2-methylpropane in the presence of a base such as potassium carbonate. The resulting product is then reacted with thioamide to yield the final compound.
Scientific Research Applications
The compound has been found to have potential applications in various fields such as medicine, agriculture, and material science. In medicine, it has been studied for its anti-cancer and anti-inflammatory properties. In agriculture, it has been tested as a pesticide and herbicide. In material science, it has been investigated for its ability to act as a corrosion inhibitor.
properties
IUPAC Name |
4-[(4-bromophenoxy)methyl]-2-propan-2-yl-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrNOS/c1-9(2)13-15-11(8-17-13)7-16-12-5-3-10(14)4-6-12/h3-6,8-9H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQRYLRFPMPVNHO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=CS1)COC2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Bromophenoxy)methyl]-2-propan-2-yl-1,3-thiazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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